Cas no 35688-69-8 (2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-)

2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl- structure
35688-69-8 structure
Product Name:2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-
CAS No:35688-69-8
MF:C8H9NOS
MW:167.228160619736
CID:920606
PubChem ID:142026
Update Time:2025-04-19

2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1h)-pyridinethione,1-ethenyl-3-hydroxy-6-methyl-
    • 1-ethenyl-3-hydroxy-6-methylpyridine-2-thione
    • 2(1H)-Pyridinethione, 1-ethenyl-3-hydroxy-6-methyl-
    • 35688-69-8
    • DTXSID70189194
    • Inchi: 1S/C8H9NOS/c1-3-9-6(2)4-5-7(10)8(9)11/h3-5,10H,1H2,2H3
    • InChI Key: DCRBRXKNXCPIIX-UHFFFAOYSA-N
    • SMILES: S=C1C(=CC=C(C)N1C=C)O

Computed Properties

  • Exact Mass: 167.04057
  • Monoisotopic Mass: 167.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 23.47
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